
(S)-OPC-51803 and cAMP Production: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-OPC-51803
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nonpeptide vasopressin V2-receptor

agonist, (S)-OPC-51803, and its role in cyclic adenosine monophosphate (cAMP) production.

The document details the pharmacological properties of (S)-OPC-51803, experimental

protocols for assessing its activity, and the underlying signaling pathways.

Introduction to (S)-OPC-51803
(S)-OPC-51803 is an orally active, nonpeptide agonist of the vasopressin V2 receptor.[1][2] It

has been investigated for its potential therapeutic applications in disorders related to

micturition, such as polyuria and nocturnal polyuria, due to its ability to produce a significant

antidiuretic action.[1][3][4] As a selective V2-receptor agonist, its mechanism of action is

intrinsically linked to the Gs protein-coupled receptor (GPCR) signaling cascade, leading to the

production of the second messenger cAMP.[5]

Quantitative Pharmacological Data
The following tables summarize the key quantitative data characterizing the interaction of (S)-
OPC-51803 with vasopressin receptors and its effect on cAMP production.

Table 1: Receptor Binding Affinity of (S)-OPC-51803
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Receptor
Subtype

Ligand Ki (nM) Cell Line Reference

Human V2 (S)-OPC-51803 91.9 ± 10.8 HeLa [6]

Human V1a (S)-OPC-51803 819 ± 39 HeLa [6]

Human V1b (S)-OPC-51803 >100,000 HeLa [6]

Table 2: Functional Potency of (S)-OPC-51803 in cAMP Production

Parameter Value (nM) Cell Line Reference

EC50 189 ± 14
HeLa (expressing

human V2 receptors)
[5][6]

Signaling Pathway of the Vasopressin V2 Receptor
The vasopressin V2 receptor is a classic example of a Gs protein-coupled receptor. Upon

agonist binding, it initiates a signaling cascade that results in the production of cAMP.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.benchchem.com/product/b15601090?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Based_Assays_of_Vasopressin_Receptor_Activation.pdf
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Extracellular

Intracellular

Vasopressin V2
Receptor

Gs Protein (αβγ)

Activates

Adenylyl Cyclase

Activates

ATP

Converts

(S)-OPC-51803
(Agonist)

Binds to

cAMP

Protein Kinase A
(PKA)

Activates

Downstream
Cellular Response

Phosphorylates
Targets

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Procedure

Detection & Analysis

Data Analysis

Culture HeLa-V2R cells
in T75 flasks

Seed cells into
96-well plates and
incubate overnight

Prepare serial dilutions
of (S)-OPC-51803 and

reference agonist

Add compound dilutions
to respective wells

Prepare assay buffer
with PDE inhibitor (IBMX)

Wash cells and add
assay buffer with IBMX

Incubate for 30-60 min
at 37°C

Lyse cells

Perform cAMP detection
(e.g., HTRF, GloSensor)

Read plate on a
compatible plate reader

Generate cAMP
standard curve

Plot dose-response curve
for (S)-OPC-51803

Calculate EC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. medchemexpress.com [medchemexpress.com]

3. resources.revvity.com [resources.revvity.com]

4. Effects of OPC-51803, a novel, nonpeptide vasopressin V2-receptor agonist, on
micturition frequency in Brattleboro and aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

6. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay
Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(S)-OPC-51803 and cAMP Production: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601090#s-opc-51803-and-camp-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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